Cas no 143634-52-0 (Carbamic acid,[2-amino-1-(aminomethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI))

Carbamic acid,[2-amino-1-(aminomethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI) structure
143634-52-0 structure
Product Name:Carbamic acid,[2-amino-1-(aminomethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
CAS No:143634-52-0
MF:C8H17N3O3
MW:203.238881826401
CID:108442
PubChem ID:13629374
Update Time:2025-04-18

Carbamic acid,[2-amino-1-(aminomethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[2-amino-1-(aminomethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester (9CI)
    • 143634-52-0
    • Carbamic acid, [2-amino-1-(aminomethyl)-2-oxoethyl]-, 1,1-dimethylethyl ester
    • tert-butyl N-(1,3-diamino-1-oxopropan-2-yl)carbamate
    • SCHEMBL26206773
    • Inchi: 1S/C8H17N3O3/c1-8(2,3)14-7(13)11-5(4-9)6(10)12/h5H,4,9H2,1-3H3,(H2,10,12)(H,11,13)
    • InChI Key: GUBUZSWYGSABPL-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(N)=O)CN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 203.12711
  • Monoisotopic Mass: 203.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 107.44
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